molecular formula C11H17NO2 B8390424 2-n-Propyl-4-methyl-5-carbethoxypyrrole

2-n-Propyl-4-methyl-5-carbethoxypyrrole

Cat. No.: B8390424
M. Wt: 195.26 g/mol
InChI Key: ZTTOCVQRJWETSH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-n-Propyl-4-methyl-5-carbethoxypyrrole is a pyrrole derivative featuring a carbethoxy group at position 5, a methyl group at position 4, and an n-propyl chain at position 2. Pyrrole derivatives are widely studied for their applications in medicinal chemistry and materials science due to their heterocyclic aromatic structure, which allows for diverse functionalization .

Properties

Molecular Formula

C11H17NO2

Molecular Weight

195.26 g/mol

IUPAC Name

ethyl 3-methyl-5-propyl-1H-pyrrole-2-carboxylate

InChI

InChI=1S/C11H17NO2/c1-4-6-9-7-8(3)10(12-9)11(13)14-5-2/h7,12H,4-6H2,1-3H3

InChI Key

ZTTOCVQRJWETSH-UHFFFAOYSA-N

Canonical SMILES

CCCC1=CC(=C(N1)C(=O)OCC)C

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The provided evidence focuses on pyrrole derivatives with variations in substituent groups at positions 2, 4, and 5. Key comparisons are drawn from melting points, substituent bulkiness, and synthetic methodologies.

Table 1: Physical Properties of Carbethoxy-Substituted Pyrrole Analogs

Compound Name Substituents (Position) Melting Point (°C) Reference
5-Carbethoxy-4-methyl-2-bromomethylpyrrole-3-propionic acid 2-Bromomethyl, 4-Methyl, 5-Carbethoxy 75
5-Carbethoxy-4-methyl-2-bromomethyl-3-ethylpyrrole 2-Bromomethyl, 4-Methyl, 5-Carbethoxy 73 (polymorph A), 54 (polymorph B)
5-Carbethoxy-2-ethoxymethyl-4-ethylpyrrole 2-Ethoxymethyl, 4-Ethyl, 5-Carbethoxy Not reported

Key Observations:

Substituent Effects on Melting Points :

  • Bromomethyl groups at position 2 (e.g., 75°C in Table 1) result in higher melting points compared to ethoxymethyl or ethyl substituents. This is attributed to stronger intermolecular interactions (e.g., halogen bonding) .
  • Polymorphism is observed in 5-carbethoxy-4-methyl-2-bromomethyl-3-ethylpyrrole, with melting points varying between 54°C and 73°C, indicating sensitivity to crystal packing .

Alkyl Chain Influence :

  • Longer alkyl chains (e.g., ethyl vs. methyl at position 4) generally reduce melting points due to decreased crystallinity. The n-propyl group in the target compound may further lower its melting point compared to bromomethyl analogs, though experimental confirmation is needed.

Synthetic Methodologies :

  • While details oxazole synthesis, analogous steps (e.g., alkylation with NaBH4/CBr4 or esterification with acetyl chloride) could apply to pyrrole systems. For example, introducing the n-propyl group at position 2 might involve nucleophilic substitution or Grignard reactions under controlled conditions .

Research Findings and Trends

  • Reactivity : Bromomethyl-substituted pyrroles (e.g., 5-carbethoxy-4-methyl-2-bromomethylpyrrole-3-propionic acid) are reactive intermediates, enabling further functionalization at position 2. In contrast, ethoxymethyl or n-propyl groups may enhance stability for pharmacological applications .
  • Biological Relevance: Carbethoxy groups at position 5 are common in prodrug designs, as seen in cryptopyrrolecarboxylate derivatives ().

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.